[4-(dimethylamino)phenyl](1-propyl-1H-benzimidazol-2-yl)methanol

• IUPAC Name: [4-(dimethylamino)phenyl]-(1-propylbenzimidazol-2-yl)methanol
• InChI: InChI=1S/C19H23N3O/c1-4-13-22-17-8-6-5-7-16(17)20-19(22)18(23)14-9-11-15(12-10-14)21(2)3/h5-12,18,23H,4,13H2,1-3H3
• InChI Key: DJUPNKRWPHFQBZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C(C3=CC=C(C=C3)N(C)C)O
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

“4-(dimethylamino)phenylmethanol” is a complex organic compound that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is an important constituent of many bioactive heterocyclic compounds. It’s known for its diverse biological and clinical applications.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole derivatives are known to interact easily with the biopolymers of the living system due to their structural isosteres of naturally occurring nucleotides. This allows them to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse and depends on their specific chemical structure and the biological system they interact with. They have been found to exhibit various biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities.

Future Directions

Benzimidazole and its derivatives have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. Future research could focus on designing and synthesizing new benzimidazole derivatives and screening them for various biological activities.